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Compound of Interest

Compound Name: Dihydrogen phosphite

Cat. No.: B1232310

Dihydrogen phosphite is an inorganic anion derived from the deprotonation of phosphorous
acid. It is a key intermediate in various chemical processes and plays a role in the chemistry of
phosphorus compounds. This guide provides the fundamental chemical formula and molecular
weight of the dihydrogen phosphite ion.

Chemical Formula and Molecular Weight

The essential properties of the dihydrogen phosphite ion are summarized in the table below.

Property Value Citation
Chemical Formula H2POs~ [1][2]
Molecular Weight 80.988 g/mol [1]
Alternate Formula H20s3P~ [1]

Dihydrogen phosphite is the conjugate base of phosphorous acid.[1] The ion consists of a
central phosphorus atom bonded to oxygen and hydrogen atoms. While the term can refer to
the anion itself, it is also found in various salts, such as sodium dihydrogen phosphite
(NaH2POs) and potassium dihydrogen phosphite (KH2PO3).[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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